Cas no 194938-88-0 (Methyl 2,6-difluoro-4-hydroxybenzoate)

194938-88-0 structure
Product name:Methyl 2,6-difluoro-4-hydroxybenzoate
Methyl 2,6-difluoro-4-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,6-difluoro-4-hydroxybenzoate
- AK143529
- Benzoic acid, 2,6-difluoro-4-hydroxy-, methyl ester
- CTK0A0657
- KB-78483
- SureCN197844
- AKOS006308879
- DA-08646
- AS-42874
- Methyl2,6-difluoro-4-hydroxybenzoate
- MFCD11042796
- methyl 2,6-difluoro-4-hydroxy-benzoate
- CS-0038883
- EN300-734614
- 2,6-difluoro-4-hydroxy-benzoic acid methyl ester
- A1-21506
- DTXSID70622354
- ZPVGRBTXDTZVIG-UHFFFAOYSA-N
- SCHEMBL197844
- 2,6-difluoro-4-hydroxybenzoic acid methyl ester
- 194938-88-0
-
- MDL: MFCD11042796
- Inchi: InChI=1S/C8H6F2O3/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3,11H,1H3
- InChI Key: ZPVGRBTXDTZVIG-UHFFFAOYSA-N
- SMILES: COC(=O)C1=C(C=C(C=C1F)O)F
Computed Properties
- Exact Mass: 188.02848
- Monoisotopic Mass: 188.02850037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.51 g/l) (25 º C),
- PSA: 46.53
Methyl 2,6-difluoro-4-hydroxybenzoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M303978-100mg |
Methyl 2,6-difluoro-4-hydroxybenzoate |
194938-88-0 | 100mg |
$ 160.00 | 2022-06-04 | ||
Alichem | A015008211-25g |
Methyl 2,6-difluoro-4-hydroxybenzoate |
194938-88-0 | 95% | 25g |
$1649.17 | 2023-09-02 | |
Alichem | A015008211-5g |
Methyl 2,6-difluoro-4-hydroxybenzoate |
194938-88-0 | 95% | 5g |
$659.17 | 2023-09-02 | |
Alichem | A015008211-10g |
Methyl 2,6-difluoro-4-hydroxybenzoate |
194938-88-0 | 95% | 10g |
$989.17 | 2023-09-02 | |
A2B Chem LLC | AE97519-25g |
Methyl 2,6-difluoro-4-hydroxybenzoate |
194938-88-0 | 95% | 25g |
$1837.00 | 2024-04-20 | |
A2B Chem LLC | AE97519-1g |
Methyl 2,6-difluoro-4-hydroxybenzoate |
194938-88-0 | 95% | 1g |
$174.00 | 2024-04-20 | |
Apollo Scientific | PC909789-100mg |
Methyl 2,6-difluoro-4-hydroxybenzoate |
194938-88-0 | 98% | 100mg |
£60.00 | 2025-02-22 | |
Apollo Scientific | PC909789-5g |
Methyl 2,6-difluoro-4-hydroxybenzoate |
194938-88-0 | 98% | 5g |
£862.00 | 2025-02-22 | |
Apollo Scientific | PC909789-10g |
Methyl 2,6-difluoro-4-hydroxybenzoate |
194938-88-0 | 98% | 10g |
£1293.00 | 2025-02-22 | |
eNovation Chemicals LLC | Y1266570-100mg |
Methyl 2,6-difluoro-4-hydroxybenzoate |
194938-88-0 | 95% | 100mg |
$90 | 2025-03-01 |
Methyl 2,6-difluoro-4-hydroxybenzoate Related Literature
-
Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
-
Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:194938-88-0)Methyl 2,6-difluoro-4-hydroxybenzoate

Purity:99%
Quantity:5g
Price ($):521.0